DAU 5884 Hydrochloride: A Technical Guide to its M3 Muscarinic Receptor Selectivity
DAU 5884 Hydrochloride: A Technical Guide to its M3 Muscarinic Receptor Selectivity
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the core pharmacological characteristic of DAU 5884 hydrochloride: its selectivity for the M3 muscarinic acetylcholine receptor. DAU 5884 hydrochloride is recognized as a potent and selective antagonist of the M3 receptor, playing a crucial role in research investigating cholinergic signaling pathways.[1][2] This document provides a comprehensive overview of its binding affinity, the experimental methodologies used to determine its selectivity, and the underlying signaling pathways.
Core Data: Muscarinic Receptor Binding Affinity
The selectivity of DAU 5884 hydrochloride is quantitatively demonstrated by its binding affinity (pKi) for the five muscarinic receptor subtypes (M1-M5). The pKi value is the negative logarithm of the inhibition constant (Ki), with a higher pKi value indicating a higher binding affinity.
| Receptor Subtype | pKi Value (Mean ± SEM) |
| M1 | 9.4 ± 0.04 |
| M2 | 7.4 ± 0.05 |
| M3 | 8.8 ± 0.03 |
| M4 | 8.5 ± 0.02 |
| M5 | Not Reported |
| (Data sourced from a comprehensive review on muscarinic orthosteric antagonists)[3] |
As the data illustrates, DAU 5884 hydrochloride exhibits a significantly higher affinity for the M1 and M3 receptor subtypes compared to the M2 and M4 subtypes.
M3 Receptor Signaling Pathway
The M3 muscarinic receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gq family of G-proteins.[4] Antagonism by DAU 5884 hydrochloride blocks the initiation of this signaling cascade. Upon agonist (e.g., acetylcholine) binding, the M3 receptor activates the Gαq subunit, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two key second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), which mediates a variety of cellular responses, including smooth muscle contraction.[4]
Caption: M3 Muscarinic Receptor Signaling Pathway.
Experimental Protocols
The determination of M3 receptor selectivity for a compound like DAU 5884 hydrochloride involves a combination of binding and functional assays.
Radioligand Binding Assay (Competitive)
This assay quantifies the affinity of a test compound (DAU 5884) for a specific receptor subtype by measuring its ability to displace a radiolabeled ligand that has a known high affinity for that receptor.
Methodology:
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Membrane Preparation:
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Homogenize cells or tissues expressing the desired muscarinic receptor subtype (e.g., CHO-K1 cells expressing human M3 receptors) in an ice-cold buffer.
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Centrifuge the homogenate to pellet the cell membranes.
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Wash the pellet and resuspend it in an assay buffer to a specific protein concentration.[4]
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Assay Setup (96-well plate format):
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Total Binding: Add assay buffer, a radiolabeled ligand (e.g., [3H]-N-methylscopolamine), and the membrane suspension to designated wells.
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Non-specific Binding: Add a high concentration of a non-labeled, high-affinity muscarinic antagonist (e.g., atropine), the radiolabeled ligand, and the membrane suspension to another set of wells.
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Competitive Binding: Add varying concentrations of the test compound (DAU 5884 hydrochloride), the radiolabeled ligand, and the membrane suspension to the remaining wells.[4]
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Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (typically 60-90 minutes).[4]
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Filtration and Washing: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand. Wash the filters with an ice-cold wash buffer to remove any remaining unbound radioactivity.
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Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.
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Data Analysis:
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Calculate the specific binding by subtracting the non-specific binding from the total binding.
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Plot the percentage of specific binding against the logarithm of the test compound concentration.
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Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).
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Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.
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Caption: Radioligand Binding Assay Workflow.
Functional Antagonism Assay (Isolated Organ Bath)
This assay assesses the ability of an antagonist to inhibit the physiological response induced by an agonist in an isolated tissue preparation. For M3 receptors, this often involves measuring the contraction of smooth muscle, such as the guinea pig ileum or trachea.
Methodology:
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Tissue Preparation:
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Euthanize an appropriate animal model (e.g., guinea pig) and dissect the desired smooth muscle tissue (e.g., a segment of the ileum).
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Mount the tissue segment in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 / 5% CO2.[4]
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Connect the tissue to an isometric force transducer to measure muscle contraction.[4]
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Equilibration: Allow the tissue to equilibrate in the organ bath for a set period (e.g., 60 minutes), with regular washing.[4]
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Control Agonist Concentration-Response Curve:
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Cumulatively add a muscarinic agonist (e.g., carbachol or methacholine) to the organ bath to generate a concentration-response curve for muscle contraction.
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Wash the tissue thoroughly to return to the baseline resting tension.[4]
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Antagonist Incubation:
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Add a known concentration of DAU 5884 hydrochloride to the organ bath and incubate for a predetermined time (e.g., 30-60 minutes) to allow the antagonist to bind to the receptors.[4]
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Agonist Concentration-Response Curve in the Presence of Antagonist:
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Repeat the cumulative addition of the agonist to generate a second concentration-response curve in the presence of DAU 5884 hydrochloride.[4]
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Data Analysis (Schild Analysis):
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Plot the contractile response against the logarithm of the agonist concentration for both curves (with and without the antagonist).
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Determine the EC50 values (the agonist concentration that produces 50% of the maximal response) for both conditions.
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Calculate the dose ratio (the ratio of the EC50 in the presence of the antagonist to the EC50 in its absence).
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Repeat the experiment with multiple concentrations of DAU 5884 hydrochloride.
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Construct a Schild plot by plotting the log (dose ratio - 1) against the negative log of the antagonist concentration. The x-intercept of this plot provides the pA2 value, which is a measure of the antagonist's affinity. For a competitive antagonist, the slope of the Schild plot should be close to 1.[5]
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Caption: Functional Antagonism Assay Workflow.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. rndsystems.com [rndsystems.com]
- 3. Multitargeting nature of muscarinic orthosteric agonists and antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. Second M3 muscarinic receptor binding site contributes to bronchoprotection by tiotropium - PMC [pmc.ncbi.nlm.nih.gov]
